Cas no 56602-33-6 (1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate)

• Product Name: 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate
• CAS No: 56602-33-6
• MF: C₁₂H₂₂F₆N₆OP₂
• MW: 442.280623912811
• MDL: MFCD00011948
• CID: 56986
• PubChem ID: 24853542
• Update Time: 2025-11-02

1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate
• BOP
• Benzotriazol-1-yloxytris(dimethylamino)-phosphonium hexafluorophosphate
• Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate
• BOP Reagent
• 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate [Coupling Reagent for Peptide]
• (Benzotriazol-1-yloxy)tris(dimethylamino)-phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethylamino)phosphanium,hexafluorophosphate
• Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate
• Benzotriazol-1-yloxytris(dimethylamino)-phosphoniumhexafluorophosphate,BOP
• BOP Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate
• Bop Reagen
• DCC
• Benzotriazol-1-yloxytris(diMethylaMino)phosphoniuM Hexafluorophosphate (BOP)
• Castro's Reagent
• Tri(dimethylamino)benzotriazol-1-yloxyphosphonium hexafluorophosphate
• ((1H-Benzo[d][1,2,3]triazol-1-yl)oxy)tris(dimethylamino)phosphonium hexafluorophosphate(V)
• BOP-Reagent
• Castros reagent
• 1H-Benzotriazo
• 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate
• benzotriazole-1yl-oxy-tris-(dimethylamino)-phosphonium hexafluorophosphate
• (benzotriazol-1-yloxy)-tris(dimethylamino)-phosphonium hexafluorophosphate
• (1H-benzo[d][1,2,3]triazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate(V)
• benzotriazol-1-yloxytris-(dimethylamino)-phosphonium hexafluorophosphate
• benzotriazol-1-yloxytris (dimethylamino)- phosphonium hexafluorophosphate
• (1 H-1,2,3-benzotriazol-1-yloxy)[tris(dimethylamino)]phosphonium hexafluorophosphate
• benzotriazol- 1-yloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazole-N-oxytris(dimethylamino)phosphonium hexafluorophosphate
• 1H-1-benzotriazolyloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxy tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-I -yloxytris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazole-1 yl-oxy-tris-(dimethylamino)-phosphonium hexafluorophosphate
• benzotriazol-1-yloxytris-(dimethyamino)phosphoniumhexafluorophosphate
• benzotriazol-1-yloxy-trisdimethylaminophosphonium hexafluorophosphate
• benzotriazol-1yloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris (dimethylamino) phosphonium hexafluorophosphate
• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate, 97%
• EINECS 260-279-1
• ANTINEOPLASTIC-367086
• benzotriazol-1-yloxytris (dimethylamino)-phosphonium hexafluorophosphate
• (benzo-triazol-1-yloxy)tris-(dimethylamino)phosphonium hexafluorophosphate
• LBD3UE345W
• benzotriazol-1-yloxytris(dimethylamino) phosphonium hexafluorophosphate
• Phosphorus(1++), (1-hydroxy-1H-benzotriazolato-O)tris(N-methylmethanaminato)-, (beta-4)-, hexafluorophosphate(1-)
• benzotriazol-1 -yloxytris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazole-1-yloxy tris(dimethylamino)phosphonium hexafluorophosphate
• (benzotriazol-1-yloxy)-tris(dimethylamino)phosphonium hexafluorophosphate
• Benzotriazol-1-yl-oxy-tris(dimethylamino) phosphonium hexafluorophosphate (BOP Reagent)
• Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorphosphate
• benzotriazol-1-yloxytrisdimethylaminophosphonium hexafluorophosphate
• BENZOTRIAZOL-1-YLOXY-tris-(DIMETHYLAMINO)-PHOSPHONIUM HEXAFLUOROPHOSPHATE
• (1H-1,2,3-benzotriazol-1-yloxy)[tris(dimethylamino)]phosphonium hexafluorophosphate
• [(1H-Benzotriazol-1-yl)oxy]tris(dimethylamino)phosphonium hexafluorophosphate
• 1-benzotriazolyloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• (1H-Benzotriazol-1-yloxy)-tris(dimethylamino)phosphonium hexafluorophosphate(1-)
• (benzotriazol-1-yloxy)-tris-(dimethylamino)phosphonium hexafluorophosphate
• (benzotriazol-1-yloxy)tris-(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxytris(dimethylamino)- phosphonium hexafluorophosphate
• AC-32001
• benzotriazole-1-yl-oxy-tris(dimethylamino)phosphonium hexa-fluorophosphate
• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)
• 1-Benzotriazolyloxytris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yl-oxy-tris-(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yl-oxy-tris(dimethylamino)-phosphonium hexafluorophosphate
• BOP hexafluorophosphate
• (benzotriazol-1yloxy)-tris(dimethylamino)-phosphoniumhexafluorophosphate
• benzotriazole-1-yloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• B1651
• (1H-1,2,3-benzotriazol-1-yloxy)[tri(dimethylamino)]phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethylamino)phosphonium hexafluoro-phosphate
• NSC367086
• benzotriazol-1-yloxy-tris(dimethylamino)phosphonium hexafluorophophate
• PS-15590
• benzotriazol-1-yloxytris (dimethylamino) phosphonium hexafluorophosphate
• (benzotriazol-1-yloxy)tris-(dimethylamino)-phosphonium hexafluorophosphate
• benzotriazole-1-yl-oxy-tris-(dimethylamino)phosphonium hexafluorophosphate
• CCRIS 2602
• benzotriazol-1-yloxytris-(dimethylamino)phosphonium hexafluorophosphate
• (1H-1,2,3-benzotriazol-1-yloxy)[tris(dimethylamino)]-phosphonium hexafluorophosphate
• HY-Y0973
• W-105510
• BOP reagent:
• benzotriazol-1-yloxytris(dimethylamino)-phosphoniumhexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethylamino)phosphoniumhexafluorophosphate
• 1H-1,2,3-benzotriazol-1-yloxy-tris(dimethylamino)-phosphonium hexafluorophosphate
• (1H-benzotriazol-1-yloxy)[tris(dimethylamino)]phosphonium hexafluorophosphate
• benzotriazole-1-yl-oxy-tris-(dimethylamino)-phosphoniumhexafluoro phosphate
• benzotriazol-1-yl-oxy-tris-(dimethylamino)-phosphoniumhexafluorophosphate
• 56602-33-6
• (benzotriazole-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluoro-phosphate
• NS00033547
• (benzotriazol-1-yloxy) tris(dimethylamino)phosphonium hexafluorophosphate
• AC-19125
• 1-benzotriazolyl-oxytris(dimethylamino)phosphonium hexafluorophosphate
• BOP (hexafluorophosphate)
• SCHEMBL1497619
• benzotriazole-1-yl-oxy-tris-(dimethylamino)-phosphoniumhexafluorophosphate
• AKOS024370922
• benzotriazole-1-yloxytris(dimethylamino)-phosphonium hexaflurophosphate
• ((1H-Benzo[d][1,2,3]triazol-1-yl)oxy)tris(dimethylamino)phosphoniumhexafluorophosphate(V)
• benzotriazol-1-yl-oxy-tris(dimethylamino)phosphoniumhexafluorophosphate
• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophophate
• SB40668
• Benzotriazol-1-yloxytris(dimethylamino)-phosphonium hexafluorophosphate(bop)
• (benzotriazol-1-yloxy)tris(dimethylamino) phosphonium hexafluorophosphate
• (benzotriazol-1 yloxy)-tris(dimethylamino)-phosphoniumhexafluorophosphate
• DTXSID60205170
• Q4385302
• benzotriazol-l-yloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• MGEVGECQZUIPSV-UHFFFAOYSA-N
• benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophos-phate
• SCHEMBL20898558
• benzotriazole-1-yloxy-tris(dimethylamino)phosphonium hexafluoro-phosphate
• (1H-benzotriazol-1-yloxy) [tris(dimethylamino)]phosphonium hexafluorophosphate
• (1H-1,2,3-benzotriazol-1-yloxy)-[tris(dimethylamino)]phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethylamino)phosphanium;hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethyl amino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethylamino)-phosphonium hexafluorophosphate
• Benzotriazole-1-yl-oxy-tris-(dimethylamino)-phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethylamino) phosphonium hexafluorophosphate
• MFCD00011948
• (1H-1,2,3-benzotriazol-1-yloxy)(tri(dimethylamino)) phosphonium hexafluorophosphate
• (benzotriazol-1-yloxy)-tris(dimethylamino)-phophonium hexafluorophophate
• NSC-367086
• benzotriazol-1-yloxytris (dimethylamino)phosphonium hexafluorophosphate
• AM83810
• benzotriazol-1-yl-oxy-tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazole-1-yl-oxytris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxy -tris(dimethylamino)phosphonium hexafluorophosphate
• Benzotriazol-1-yloxy tris(dimethylamino)-phosphonium hexafluorophosphate
• Benzotriazol-1-yloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazole-1-yloxytrisdimethylaminophosphonium hexafluorophosphate
• (1H-1,2,3-benzotriazol-1-yloxy)(tri(dimethylamino))phosphonium hexafluorophosphate
• FT-0622734
• benzotriazol-1-yloxy-tris(dimethylamino) phosphonium hexafluoro-phosphate
• benzotriazol-1-yloxy-tris-(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxy-tris(dimethyl-amino) phosphonium hexafluorophosphate
• AKOS015900578
• P17137
• F0001-1485
• (benzotriazol-1-yloxy)-tris-(dimethylamino)-phosphonium hexafluorophosphate
• 1-benzotriazolyl-oxytris (dimethylamino)phosphonium hexafluorophosphate
• (1H-1,2,3-benzotriazol-1-yloxy) [tris(dimethylamino)]phosphonium hexafluorophosphate
• CS-D1436
• benzotriazol-1-yloxytris(dimethylamino)phosphoniumhexafluoro phosphate
• benzotriazol-l -yloxy-tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol- 1 -yloxytris (dimethylamino)phosphonium hexafluorophosphate
• benzotriazole-1-yloxytris(dimethylamino)-phosphonium hexafluorophosphate
• ((1H-Benzo[d][1,2,3]triazol-1-yl)oxy)tris(dimethylamino)phosphonium hexafluorophosphate
• benzotriazol-1-yloxytris(dimethylamino)phosphoniumhexafluorophosphate
• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluoro-phosphate
• benzotriazol-1-yl-oxy-tris-(dimethylamino)-phosphonium hexafluorophosphate
• Benzotriazole-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate
• (1H-1,2,3-benzotriazol-1-yloxy)[tris-(dimethylamino)]phosphonium hexafluorophosphate
• (benzotriazol-1-yloxy)-tris(dimethylamino)-phosphonium hexafluorophophate
• DB-009344
• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate;BOP;Castros reagent

• MDL： MFCD00011948
• Inchi： 1S/C12H22N6OP.F6P/c1-15(2)20(16(3)4,17(5)6)19-18-12-10-8-7-9-11(12)13-14-18;1-7(2,3,4,5)6/h7-10H,1-6H3;/q+1;-1
• InChI Key： MGEVGECQZUIPSV-UHFFFAOYSA-N
• SMILES： [P+](N(C)C)(N(C)C)(N(C)C)ON1C2C=CC=CC=2N=N1.[P-](F)(F)(F)(F)(F)F
• BRN： 4287025

Computed Properties

• Exact Mass: 442.12300
• Monoisotopic Mass: 442.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Melting Point: >130 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: 138°C
• Solubility: methanol: 25 mg/mL, clear
• Water Partition Coefficient: Soluble in methanol, acetone and dichloromethane. Insoluble in water.
• PSA: 76.84000
• LogP: 4.60470
• Sensitiveness: Moisture & Light Sensitive
• Decomposition: 138 ºC
• Solubility: Soluble in water
• Vapor Pressure: No data available

1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228,H315,H335
• Warning Statement： P210,P261
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 2-11-37/38-44
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Other Chemical additives Process Aids

Additional information on 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate

1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate: A Versatile Phosphonium Salt for Biomedical Applications

1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate, with the chemical identifier CAS No. 56602-33-6, represents a unique class of phosphonium salts that have garnered significant attention in the biomedical and pharmaceutical sectors. This compound is characterized by its complex molecular structure, which combines the functional groups of benzotriazole, dimethylamino, and hexafluorophosphate. The synthesis and application of this compound are deeply rooted in its ability to interact with biological systems, making it a promising candidate for various therapeutic and diagnostic purposes.

The core of 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate lies in its phosphonium salt framework. Phosphonium salts are known for their unique reactivity and stability, which are critical in biochemical contexts. The presence of the benzotriazole ring provides the compound with structural rigidity and functional versatility, while the dimethylamino groups contribute to its amphiphilic nature. This combination allows the compound to engage in multiple interactions, including hydrogen bonding and electrostatic interactions, which are essential in biological systems.

Recent studies have highlighted the potential of 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexaflu, the hexafluorophosphate counterion plays a crucial role in stabilizing the overall structure. This anion is not only inert in most biological environments but also enhances the solubility of the compound in aqueous solutions, which is vital for its application in pharmaceutical formulations. The interplay between the phosphonium core and the hexafluorophosphate ion is a key factor in determining the compound's reactivity and selectivity in various chemical reactions.

In the realm of biomedical research, 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate has shown promise as a versatile tool for drug delivery and molecular targeting. Its ability to form stable complexes with biomolecules such as proteins and nucleic acids makes it a valuable component in the development of targeted therapies. For instance, recent studies have demonstrated its potential in the design of prodrugs that can selectively release active pharmaceutical ingredients at specific sites within the body. This property is particularly relevant in the treatment of diseases where localized drug delivery is critical, such as cancer and inflammatory conditions.

The application of 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate extends beyond drug delivery. In the field of molecular imaging, this compound has been explored as a contrast agent for non-invasive diagnostic techniques. Its ability to interact with biological tissues and emit detectable signals under specific conditions makes it a candidate for advanced imaging technologies. Researchers are currently investigating its potential in enhancing the resolution and specificity of imaging modalities such as magnetic resonance imaging (MRI) and positron emission tomography (PET).

One of the most exciting developments in the study of 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate is its role in the development of novel therapeutic agents. Recent research has focused on its potential as a scaffold for the synthesis of bioactive molecules. The benzotriazole ring, a key structural element of this compound, is known for its ability to modulate enzyme activity and interact with biological targets. By leveraging this property, scientists are exploring the use of this compound as a platform for the design of small-molecule inhibitors and activators of specific biological pathways.

The synthesis of 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate is a critical aspect of its application in biomedical research. Various synthetic strategies have been developed to produce this compound efficiently, ensuring its availability for further studies and potential commercialization. These methods often involve the use of advanced organic chemistry techniques, including nucleophilic substitution reactions and coupling reactions, to achieve the desired molecular structure. The optimization of these synthetic routes is essential for reducing production costs and enhancing the scalability of the compound for industrial applications.

Despite its promising potential, the use of 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate in biomedical contexts is still in its early stages. Ongoing research is focused on understanding its long-term effects on biological systems and ensuring its safety for therapeutic use. This includes studies on its biocompatibility, metabolic pathways, and potential side effects. As the field of pharmaceutical chemistry continues to advance, the role of this compound is expected to expand, offering new opportunities for innovation in healthcare.

In summary, 1H-Benzotriazol-1-yloxytris(dimethylamino)phosphonium Hexafluorophosphate represents a significant advancement in the development of phosphonium-based compounds for biomedical applications. Its unique molecular structure, combined with the properties of its constituent functional groups, positions it as a versatile tool for drug delivery, molecular imaging, and the design of novel therapeutic agents. As research in this area progresses, the potential applications of this compound are likely to grow, contributing to the advancement of modern medicine.